Cas no 86106-09-4 ((R)-3-BUTENE-1,2-DIOL)

• Product Name: (R)-3-BUTENE-1,2-DIOL
• CAS No: 86106-09-4
• MF: C₄H₈O₂
• MW: 88.1051216125488
• CID: 991365
• PubChem ID: 6999959
• Update Time: 2025-04-20

(R)-3-BUTENE-1,2-DIOL Chemical and Physical Properties

Names and Identifiers

• (R)-3-BUTENE-1,2-DIOL
• 3-Butene-1,2-diol, (2R)-
• MFCD00145218
• 3-Butene-1,2-diol, (+)-
• (R)-but-3-ene-1, 2-diol
• (2r)-3-butene-1,2-diol
• AKOS006271873
• 86106-09-4
• Q27284367
• UNII-N11W6913KO
• (R)-but-3-ene-1,2-diol
• (2R)-but-3-ene-1,2-diol
• N11W6913KO
• A935771
• ITMIAZBRRZANGB-SCSAIBSYSA-N
• 3-Butene-1,2-diol, (R)-

• Inchi： 1S/C4H8O2/c1-2-4(6)3-5/h2,4-6H,1,3H2/t4-/m1/s1
• InChI Key： ITMIAZBRRZANGB-SCSAIBSYSA-N
• SMILES： O[C@H](C=C)CO

Computed Properties

• Exact Mass: 88.052429494g/mol
• Monoisotopic Mass: 88.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 42.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 40.5Ų